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Compound of Interest

L-2-Aminooxy-3-phenylpropanoic
Compound Name: o
aci

Cat. No.: B1254983

Essential Safety and Handling Guide for L-2-
Aminooxy-3-phenylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of L-2-Aminooxy-3-
phenylpropanoic acid.

This document provides crucial safety and operational guidance for handling L-2-Aminooxy-3-
phenylpropanoic acid. While a specific Safety Data Sheet (SDS) for this compound was not
located, the following recommendations are based on safety protocols for structurally similar
compounds, including other amino acid derivatives. Adherence to these procedures is essential
for maintaining a safe laboratory environment.

Similar compounds are classified as potentially hazardous, capable of causing skin irritation,
serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, stringent safety measures
are mandatory.

Personal Protective Equipment (PPE) Requirements

Engineering controls, such as fume hoods, are the primary means of exposure control. PPE
serves as a critical secondary barrier.
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Protection Area

Required
Equipment

Standards &
Specifications

Key
Considerations

Eye & Face Protection

Chemical Safety
Goggles or a Face
Shield

Must comply with
OSHA 29 CFR
1910.133 or European
Standard EN166.[1][5]

Always wear when
handling the solid
powder or solutions. A
face shield is
recommended when
there is a splash
hazard.[1]

Skin & Body
Protection

Chemical-Resistant
Gloves and a Lab
Coat

Gloves should be
tested according to
EN 374.[6]

Inspect gloves for
integrity before each
use. Use proper glove
removal technique to
avoid skin contact. A
lab coat should be
worn and kept
buttoned to prevent

skin exposure.[1][5]

Respiratory Protection

N95 (US) or P1 (EU
EN 143) Particle

Respirator

A respiratory
protection program
that meets OSHA's 29
CFR 1910.134 and
ANSI 788.2
requirements must be
followed if respirators

are warranted.[1][6]

Required when
handling large
quantities, when dust
formation is likely, or
in areas with

inadequate ventilation.

[1](6]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.

o Verify that the work area, typically a fume hood, is clean and operational.
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o Assemble all necessary equipment and reagents.

o Don the required PPE as specified in the table above.

» Handling the Solid Compound:

o

Handle L-2-Aminooxy-3-phenylpropanoic acid in a well-ventilated area, preferably a
chemical fume hood, to minimize inhalation of dust.[6]

o

Avoid generating dust during weighing and transfer.[5]

[¢]

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid.

[¢]

Keep the container tightly closed when not in use.[2][3][5]
e Preparing Solutions:
o When dissolving the solid, add it slowly to the solvent to prevent splashing.

o If the compound is dissolved in a volatile solvent, ensure this is performed within a fume
hood.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]
o Decontaminate the work surface and any equipment used.

o Remove and properly store or dispose of PPE. Contaminated clothing should be removed
and washed before reuse.[3]

Disposal Plan
» Waste Collection:
o All waste containing L-2-Aminooxy-3-phenylpropanoic acid, including unused material

and contaminated disposables (e.g., gloves, weigh paper), should be collected in a
designated, labeled, and sealed hazardous waste container.
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e Disposal Procedure:

o Dispose of chemical waste in accordance with all local, state, and federal regulations.[6]
Do not pour waste down the drain.[3][6]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.

o Empty containers should be triple-rinsed (if appropriate for the container type) before
recycling or disposal, with the rinsate collected as hazardous waste.

Experimental Workflow and Safety Procedures
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Caption: Workflow for the safe handling and disposal of L-2-Aminooxy-3-phenylpropanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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